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Cat. No.: B1166187

Get Quote

A Comprehensive Guide to Commercially Available Recombinant Human IL-2 for Research

and Drug Development

For researchers, scientists, and professionals in drug development, the selection of high-quality

reagents is paramount to achieving reliable and reproducible results. Recombinant human

Interleukin-2 (IL-2) is a critical cytokine in immunology and cancer research, widely used for the

expansion of T cells and Natural Killer (NK) cells. However, the market offers a variety of IL-2

products from different commercial suppliers, each with its own set of specifications. This guide

provides an objective comparison of human IL-2 from several prominent suppliers, supported

by experimental data and detailed protocols to aid in making an informed decision.

Understanding IL-2 Signaling
Interleukin-2 mediates its effects primarily through the Janus kinase/signal transducer and

activator of transcription (JAK-STAT) pathway.[1][2][3] Upon binding to its receptor complex (IL-

2R), which consists of α, β, and γ chains, IL-2 activates JAK1 and JAK3 kinases.[2][4] These

kinases then phosphorylate STAT5 proteins, which dimerize and translocate to the nucleus to
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regulate the transcription of genes involved in cell proliferation, differentiation, and survival.[2]

[3][5]
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Caption: IL-2 binds its receptor, activating JAKs, which phosphorylate STAT5, leading to gene

expression.

Comparing Commercial Human IL-2: A Data-Driven
Approach
The quality and bioactivity of recombinant IL-2 can vary significantly between suppliers,

impacting experimental outcomes. Key parameters to consider are purity, endotoxin levels, and

biological activity (often measured as ED50 in a cell proliferation assay). Below is a summary of

specifications for human IL-2 from several major suppliers.
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Supplier
Catalog
Number

Purity
Endotoxin
Level

Bioactivity
(ED50)

Source
Organism

R&D

Systems
202-IL-010 > 97%

< 0.10 EU per

1 µg

0.05-0.3

ng/mL (CTLL-

2

proliferation)

E. coli

Thermo

Fisher
200-02-50UG Not Specified Not Specified

≤ 0.1 ng/mL

(CTLL-2

proliferation)

E. coli

Sino

Biological

GMP-11848-

HNAE

≥ 95% (SDS-

PAGE &

SEC-HPLC)

< 5 EU per

mg

1-8 ng/mL

(CTLL-2

proliferation)

E. coli

Cell Signaling 31058 ≥ 95% ≤ 1 EU / 1 µg

≤ 3 ng/mL

(CTLL-2

proliferation)

E. coli

Miltenyi

Biotec
130-097-743 > 97% < 0.1 EU/µg

≤ 0.2 ng/mL

(CTLL-2

proliferation)

E. coli

Biofargo Not Specified > 90%
< 0.1 EU per

1 µg

Activity of

≥2x10^7

IU/mg (CTLL-

2

proliferation)

E. coli

Note: This data is compiled from publicly available information on the respective company

websites and may be subject to change. It is recommended to consult the lot-specific certificate

of analysis for the most accurate information.

Experimental Workflow for Bioactivity Assessment
The most common method for determining the biological activity of recombinant IL-2 is a T-cell

proliferation assay using the murine CTLL-2 cell line.[6][7][8][9] This assay measures the dose-

dependent stimulation of cell proliferation induced by IL-2.
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Caption: Workflow for assessing IL-2 bioactivity using a CTLL-2 cell proliferation assay.
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Detailed Experimental Protocol: CTLL-2
Proliferation Assay
This protocol outlines the steps for determining the bioactivity of recombinant human IL-2
using the CTLL-2 cell line.

Materials:

CTLL-2 cells (ATCC® TIB-214™)

Complete RPMI 1640 medium: RPMI 1640 supplemented with 10% fetal bovine serum

(FBS), 2 mM L-glutamine, 1 mM sodium pyruvate, and 50 µM 2-mercaptoethanol.

Recombinant human IL-2 (from various suppliers)

Phosphate-buffered saline (PBS)

MTS or similar cell proliferation assay reagent

96-well flat-bottom microplates

CO2 incubator (37°C, 5% CO2)

Microplate reader

Procedure:

Cell Preparation:

Culture CTLL-2 cells in complete RPMI 1640 medium supplemented with a maintenance

concentration of IL-2 (e.g., 2 ng/mL).

Prior to the assay, wash the cells three times with PBS to remove any residual IL-2.

Resuspend the cells in complete RPMI 1640 medium without IL-2 and determine the cell

concentration and viability using a hemocytometer and trypan blue exclusion.

Adjust the cell suspension to a final concentration of 1 x 10^5 cells/mL.
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IL-2 Dilution Series:

Reconstitute the lyophilized IL-2 from each supplier according to the manufacturer's

instructions to create a stock solution.

Prepare a serial dilution of each IL-2 stock solution in complete RPMI 1640 medium. A

typical starting concentration is 10 ng/mL, with 1:2 or 1:3 serial dilutions.

Include a negative control (medium only) and a positive control (a known standard of IL-2).

Assay Setup:

Add 50 µL of the cell suspension (5,000 cells) to each well of a 96-well plate.

Add 50 µL of each IL-2 dilution to the respective wells in triplicate.

For the negative control wells, add 50 µL of complete RPMI 1640 medium.

Incubation:

Incubate the plate for 48 hours in a humidified CO2 incubator at 37°C.

Measurement of Proliferation:

Add 20 µL of MTS reagent to each well.

Incubate the plate for an additional 2-4 hours at 37°C, or until a color change is apparent.

Measure the absorbance at 490 nm using a microplate reader.

Data Analysis:

Subtract the average absorbance of the negative control wells from all other absorbance

readings.

Plot the absorbance values against the corresponding IL-2 concentrations.

Determine the ED50 value, which is the concentration of IL-2 that induces 50% of the

maximum proliferative response, using a four-parameter logistic curve fit.
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Key Considerations for Selecting a Commercial IL-2
The choice of a commercial IL-2 supplier should be based on a combination of factors to

ensure experimental success and reproducibility.

Factors for Selecting Commercial IL-2

Commercial IL-2 Selection

Purity (>95%) High Bioactivity (Low ED50) Low Endotoxin Levels Lot-to-Lot Consistency Cost-Effectiveness Comprehensive Documentation (CoA)

Click to download full resolution via product page

Caption: Key factors to consider when choosing a commercial source of recombinant human
IL-2.

In summary, while many commercial suppliers offer high-quality recombinant human IL-2, it is

crucial to evaluate their products based on purity, bioactivity, and endotoxin levels. The

provided data and protocols serve as a guide to assist researchers in making an informed

decision that best suits their experimental needs and ensures the reliability of their results.

Always refer to the supplier's certificate of analysis for lot-specific information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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